2-(methoxymethyl)-3-phenyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-(methoxymethyl)-3-phenyl-5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C19H14F3N3OS/c1-26-11-14-17(12-6-3-2-4-7-12)18-23-13(15-8-5-9-27-15)10-16(19(20,21)22)25(18)24-14/h2-10H,11H2,1H3
• InChI Key: PRSCFJIXLDAERK-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN2C(=CC(=NC2=C1C3=CC=CC=C3)C4=CC=CS4)C(F)(F)F
• Molecular Formula: C19H14F3N3OS
• Molecular Weight: 389.4 g/mol

Description

The compound “2-(methoxymethyl)-3-phenyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine” belongs to the class of pyrazolo[1,5-a]pyrimidines. Pyrazolo[1,5-a]pyrimidines are the dominant motif of many drugs; for instance, zaleplon and indiplon are sedative agents and ocinaplon was identified as an anxiolytic agent. The importance of this class of compounds lies in its varied and significant biological activities.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves considerable methods. Other derivatives of this class of compounds were prepared by substitution reactions with different nucleophiles exploiting the activity of groups linked to the ring carbon and nitrogen atoms. The methods used vary through the condensation reactions of the aminopyrazoles with 1,2-allenic, enaminonitriles, enaminones, 1,3-diketones, unsaturated nitriles, or unsaturated ketones. Alternatively, these compounds are prepared through the reactions of acyclic reagents.

Molecular Structure Analysis

The molecular structure of “this compound” includes several functional groups. The trifluoromethyl group (-CF3) is derived from the methyl group (-CH3) by replacing each hydrogen atom by a fluorine atom. The 2-thienyl group is a thienyl group.

Chemical Reactions Analysis

The chemical reactions of “this compound” could involve the trifluoromethyl group and the 2-thienyl group. The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine. This could influence the reactivity of the compound.

Future Directions

The future directions of “2-(methoxymethyl)-3-phenyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine” could involve further exploration of its biological activities and potential applications in medicinal chemistry. The therapeutic potential of pyrazolo[1,5-a]pyrimidines as antimicrobial, anticancer, antianxiety, anti-proliferative, analgesic, and antioxidant agents, carboxylesterase, translocator protein and PDE10A inhibitors, and selective kinase inhibitors has been highlighted.